6833-84-7

Nonactin

In Stock

• CAS RN:
• 6833-84-7

• Formula:
• C40H64O12

• InChI:
• InChI=1S/C40H64O12/c1-21-17-29-9-13-34(49-29)26(6)38(42)46-23(3)19-31-11-15-36(51-31)28(8)40(44)48-24(4)20-32-12-16-35(52-32)27(7)39(43)47-22(2)18-30-10-14-33(50-30)25(5)37(41)45-21/h21-36H,9-20H2,1-8H3/t21-,22+,23+,24-,25-,26+,27+,28-,29-,30+,31+,32-,33-,34+,35+,36-

• InChIKey:
• RMIXHJPMNBXMBU-QIIXEHPYSA-N

• Selective K+ and NH4+ monovalent cation ionophore. Antibiotic agent. Induces cation transport across artificial membranes. Inhibits P-glycoprotein-mediated efflux of chemotherapeutic agents. Shows antibiotic effects in vivo.
  Nonactin, monactin, and dinactin mixture is a macrotetralide antibiotic. This product is a mixture of the macrotetralide antibiotic homologs nonactin, monactin, and dinactin that all act as ionophores for monovalent cations. Nonactin is a mitochondrial membrane uncoupler and an inhibitor of adenine nucleotide translocase (ANT;  IC50s = 4.4, 3.3, 4.7, and 3.3 µM for recombinant human ANT1-4, respectively). It selectively induces apoptosis in cancer cells and induces tumor regression in mouse xenograft models expressing mutant β-catenin over cancer cells and xenografts expressing wild-type β-catenin. Monactin induces swelling of rat liver mitocho...

6-Bromo-5-methoxypyridin-3-ol

In Stock

• CAS RN:
• 1256833-84-7

• Formula:
• C6H6BrNO2

• InChI:
• InChI=1S/C6H6BrNO2/c1-10-5-2-4(9)3-8-6(5)7/h2-3,9H,1H3

• InChIKey:
• SHINRRCTAISWRD-UHFFFAOYSA-N

• 6-Bromo-5-methoxypyridin-3-ol is a useful research compound. Its molecular formula is C6H6BrNO2 and its molecular weight is 204.02 g/mol. The purity is usually 95%.